Cas no 1020724-11-1 (5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid)

5-Methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted phenyl ring and a carboxyl group, offering versatility as an intermediate in synthetic chemistry. The compound's rigid pyrazole core enhances stability, while the isopropyl substituent may influence lipophilicity and binding affinity in target interactions. Its carboxylic acid functionality allows for further derivatization, making it valuable for the development of biologically active molecules. This compound is particularly useful in medicinal chemistry for scaffold modification and structure-activity relationship studies. Proper handling and storage under inert conditions are recommended to maintain stability.
5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid structure
1020724-11-1 structure
Product Name:5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid
CAS No:1020724-11-1
MF:C14H16N2O2
MW:244.289043426514
MDL:MFCD08443779
CID:3104603
PubChem ID:22831900
Update Time:2025-05-20

5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Isopropyl-phenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
    • 5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
    • 5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylicacid
    • VQB72411
    • EN300-314503
    • CS-0245981
    • 1-(4-isopropylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
    • 1-(4-ISOPROPYLPHENYL)-5-METHYLPYRAZOLE-3-CARBOXYLIC ACID
    • 5-methyl-1-(4-propan-2-ylphenyl)pyrazole-3-carboxylic acid
    • 1020724-11-1
    • AKOS022313736
    • Z1778590529
    • 5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid
    • MDL: MFCD08443779
    • Inchi: 1S/C14H16N2O2/c1-9(2)11-4-6-12(7-5-11)16-10(3)8-13(15-16)14(17)18/h4-9H,1-3H3,(H,17,18)
    • InChI Key: WNSZFURQJFLTPP-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(C2C=CC(=CC=2)C(C)C)N=1)=O

Computed Properties

  • Exact Mass: 244.121178g/mol
  • Monoisotopic Mass: 244.121178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 244.29g/mol
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 399.0±30.0 °C at 760 mmHg
  • Flash Point: 195.1±24.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid Security Information

5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M322433-10mg
5-Methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic Acid
1020724-11-1
10mg
$ 50.00 2022-06-04
TRC
M322433-50mg
5-Methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic Acid
1020724-11-1
50mg
$ 160.00 2022-06-04
TRC
M322433-100mg
5-Methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic Acid
1020724-11-1
100mg
$ 250.00 2022-06-04
Enamine
EN300-314503-0.05g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
0.05g
$153.0 2025-02-19
Enamine
EN300-314503-0.1g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
0.1g
$228.0 2025-02-19
Enamine
EN300-314503-0.25g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
0.25g
$325.0 2025-02-19
Enamine
EN300-314503-0.5g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
0.5g
$512.0 2025-02-19
Enamine
EN300-314503-1.0g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
1.0g
$656.0 2025-02-19
Enamine
EN300-314503-2.5g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
2.5g
$1287.0 2025-02-19
Enamine
EN300-314503-5.0g
5-methyl-1-[4-(propan-2-yl)phenyl]-1H-pyrazole-3-carboxylic acid
1020724-11-1 95.0%
5.0g
$1903.0 2025-02-19

5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid Related Literature

Additional information on 5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid

Introduction to 5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1020724-11-1)

5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid, identified by its CAS number 1020724-11-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and its role as a key scaffold in drug discovery. The presence of both aromatic and heterocyclic moieties in its structure endows it with unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The molecular structure of 5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid consists of a pyrazole ring substituted at the 3-position with a carboxylic acid group, while the 1-position is linked to a phenyl ring that is further substituted at the 4-position with an isobutyl group. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets. The carboxylic acid moiety, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the pyrazole core exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural features of 5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid make it an intriguing candidate for investigating these effects. Specifically, the combination of the methyl group at the 5-position of the pyrazole ring and the isobutyl substitution on the phenyl ring may modulate its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. The carboxylic acid group in 5-Methyl-1-4-(propan-2-yl)phenyl-1H-pyrazole-3-carboxylic Acid provides a site for covalent bond formation with biomolecules, which could enhance drug delivery systems or improve target engagement. Furthermore, the phenyl ring substitution may influence solubility and metabolic stability, critical factors for drug development.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity for complex molecules like 5-Methyl-1-(4-isobutylphenyl)-1H-pyrazolecarboxylic acid (CAS No. 102072411). Molecular docking studies have suggested that this compound may interact with proteins such as cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. By inhibiting these kinases, 5-Methyl-(1-(4-isobutylphenyl)-3-carboxypyrazolium chloride) (CAS No. 102072411) could potentially disrupt cancer cell proliferation pathways.

The synthesis of 5-Methyl-(3-carboxypyrazolium chloride) (CAS No. 102072411) has also been optimized to improve yield and purity. Multi-step synthetic routes involving condensation reactions between hydrazine derivatives and β-ketoesters have been employed to construct the pyrazole core. Subsequent functionalization steps, such as bromination followed by Suzuki coupling reactions, allow for precise placement of substituents on the aromatic rings. These synthetic strategies ensure that researchers can access sufficient quantities of high-quality material for biological testing.

In addition to its potential as an anticancer agent, 5-Methyl-(3-carboxypyrazolium chloride) (CAS No. 102072411) has shown promise in preclinical models for treating inflammatory diseases. Pyrazole derivatives have been reported to modulate inflammatory cytokine production by inhibiting nuclear factor kappa B (NFκB) signaling pathways. The unique structural features of this compound may enable it to selectively target inflammatory pathways while minimizing off-target effects.

The pharmacokinetic properties of 5-Methyl-(3-carboxypyrazolium chloride) (CAS No. 102072411) are also under investigation to ensure its suitability for therapeutic use. Studies have focused on optimizing solubility and bioavailability through structural modifications. For instance, incorporating polar functional groups or prodrugs could enhance absorption and distribution while reducing metabolic clearance.

Future research directions include exploring the use of 5-Methyl-(3-carboxypyrazolium chloride) (CAS No. 102072411) in combination therapies with other drugs or radiation treatments to improve outcomes for patients with cancer or chronic inflammatory conditions. Preclinical studies are underway to evaluate synergistic effects and potential toxicity profiles when used in conjunction with standard-of-care treatments.

The development of novel drug candidates like 5-Methyl-(3-carboxypyrazolium chloride) (CAS No. 102072411) relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging advances in synthetic chemistry, computational modeling, and high-throughput screening technologies, researchers can accelerate the discovery process and bring new therapeutic options to patients more quickly than ever before.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.